Cas no 1804728-73-1 (Ethyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate)

• Product Name: Ethyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate
• CAS No: 1804728-73-1
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4853889
• Update Time: 2025-07-20

Ethyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate

• Inchi： 1S/C9H9F3N2O2/c1-2-16-9(15)6-5(10)3-4(7(11)12)8(13)14-6/h3,7H,2H2,1H3,(H2,13,14)
• InChI Key： LWWSBXYXZYAIPF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)C(N)=NC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate

Research Brief on Ethyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate (CAS: 1804728-73-1)

Ethyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate (CAS: 1804728-73-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and amino substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in modern pharmaceutical research.

One of the key areas of interest for this compound is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. The difluoromethyl group in Ethyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate enhances the compound's ability to interact with kinase active sites, improving binding affinity and selectivity. Recent publications have demonstrated its incorporation into novel inhibitors targeting EGFR (Epidermal Growth Factor Receptor) and other tyrosine kinases, showing promising preclinical results in terms of potency and metabolic stability.

In addition to its applications in kinase inhibition, this compound has also been investigated for its antimicrobial properties. The fluorinated pyridine core is known to confer resistance to metabolic degradation, making it a valuable scaffold for designing new antibiotics. Studies have shown that derivatives of Ethyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate exhibit activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. These findings underscore its potential in addressing the growing challenge of antibiotic resistance.

The synthesis and optimization of Ethyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate have been the focus of several recent research efforts. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to improve yield and purity. These innovations not only enhance the scalability of production but also enable the exploration of structural modifications to further refine the compound's pharmacological properties.

Looking ahead, the continued investigation of Ethyl 2-amino-3-(difluoromethyl)-5-fluoropyridine-6-carboxylate is expected to yield new insights into its therapeutic potential. Ongoing research is exploring its use in combination therapies, as well as its application in other disease areas such as neurodegenerative disorders and autoimmune conditions. As the field of medicinal chemistry advances, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.